80-62-6

Methyl methacrylate

In Stock

• CAS RN:
• 80-62-6

• Formula:
• CH2C(CH3)COOCH3
  C5H8O2
  C5H8O2

• InChI:
• InChI=1S/C5H8O2/c1-4(2)5(6)7-3/h1H2,2-3H3

• InChIKey:
• VVQNEPGJFQJSBK-UHFFFAOYSA-N

• Methyl methacrylate is mainly used in the preparation of polymethyl methacrylate, a bone cement material.
  Methyl Methacrylate is a methyl ester of methacrylic acid. Methyl methacrylate is a reactive resin, and the polymerized form is used as cement in dentistry, orthopaedic surgery and ophthalmology. The monomer form of this agent has relaxation effect on smooth muscle systemically, which might be a result of nitric oxide-mediated response.
  Methyl methacrylate monomer appears as a clear colorless liquid. Slightly soluble in water and floats on water. Vapors heavier than air. Vapors irritate the eyes and respiratory system. Containers must be heavily insulated or shipped under refrigeration. An inhibitor such as hydroquinone, hydroquinone methyl ester and dimethyl t-butylphenol is added to keep the chemical from initiating polymerization. The chemical may polymerize exot...

3-{[3-(2-furylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(4-methyl-1-piperazinyl)-4H-pyrido[1,2-a]pyrimidin-4-one

In Stock

• CAS RN:
• 5880-62-6

• Formula:
• C22H21N5O3S2

• InChI:
• InChI=1S/C22H21N5O3S2/c1-24-8-10-25(11-9-24)19-16(20(28)26-7-3-2-6-18(26)23-19)13-17-21(29)27(22(31)32-17)14-15-5-4-12-30-15/h2-7,12-13H,8-11,14H2,1H3/b17-13-

• InChIKey:
• MBDASRUHCYNPLP-LGMDPLHJSA-N

• 3-{[3-(2-furylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(4-methyl-1-piperazinyl)-4H-pyrido[1,2-a]pyrimidin-4-one is a useful research compound. Its molecular formula is C22H21N5O3S2 and its molecular weight is 467.6 g/mol. The purity is usually 95%.

Methyl 2-(3-aminophenyl)propanoate

In Stock

• CAS RN:
• 76980-62-6

• Formula:
• C10H13NO2

• InChI:
• InChI=1S/C10H13NO2/c1-7(10(12)13-2)8-4-3-5-9(11)6-8/h3-7H,11H2,1-2H3

• InChIKey:
• QEQSJQDSJSIAPG-UHFFFAOYSA-N

• Methyl 2-(3-aminophenyl)propanoate is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.219. The purity is usually 95%.

3,7-Dihydroxyandrostan-17-one

• CAS RN:
• 21080-62-6

• Formula:
• C19H30O3

• InChI:
• InChI=1S/C19H30O3/c1-18-7-5-12(20)9-11(18)10-15(21)17-13-3-4-16(22)19(13,2)8-6-14(17)18/h11-15,17,20-21H,3-10H2,1-2H3/t11?,12?,13-,14-,15?,17-,18-,19-/m0/s1

• InChIKey:
• VFPMCLQMAUVEHD-SOWWQRNPSA-N

• 3,7-Dihydroxyandrostan-17-one, also known as 3,7-Dihydroxyandrostan-17-one, is a useful research compound. Its molecular formula is C19H30O3 and its molecular weight is 306.4 g/mol. The purity is usually 95%.

6-ethoxy-5-{3-nitrobenzoyl}-4,4-dimethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione

• CAS RN:
• 330180-62-6

• Formula:
• C21H18N2O4S3

• InChI:
• InChI=1S/C21H18N2O4S3/c1-4-27-15-10-6-9-14-16-18(29-30-20(16)28)21(2,3)22(17(14)15)19(24)12-7-5-8-13(11-12)23(25)26/h5-11H,4H2,1-3H3

• InChIKey:
• BKMDRRRDWOYQRD-UHFFFAOYSA-N

• 6-ethoxy-5-{3-nitrobenzoyl}-4,4-dimethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione is a useful research compound. Its molecular formula is C21H18N2O4S3 and its molecular weight is 458.6g/mol. The purity is usually 95%.

1-allyl-2-phenyl-5,6,7,8-tetrahydroquinazoline-4(1H)-thione

In Stock

• CAS RN:
• 848680-62-6

• Formula:
• C17H18N2S

• InChI:
• InChI=1S/C17H18N2S/c1-2-12-19-15-11-7-6-10-14(15)17(20)18-16(19)13-8-4-3-5-9-13/h2-5,8-9H,1,6-7,10-12H2

• InChIKey:
• SEZJEGNRKGQFHL-UHFFFAOYSA-N

• 1-allyl-2-phenyl-5,6,7,8-tetrahydroquinazoline-4(1H)-thione is a useful research compound. Its molecular formula is C17H18N2S and its molecular weight is 282.4 g/mol. The purity is usually 95%.

7-[(4-fluorophenyl)methyl]-8-[(2-hydroxyethyl)amino]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

In Stock

• CAS RN:
• 505080-62-6

• Formula:
• C15H16FN5O3

• InChI:
• InChI=1S/C15H16FN5O3/c1-20-12-11(13(23)19-15(20)24)21(14(18-12)17-6-7-22)8-9-2-4-10(16)5-3-9/h2-5,22H,6-8H2,1H3,(H,17,18)(H,19,23,24)

• InChIKey:
• KUZDUBOXGWRPFU-UHFFFAOYSA-N

• 7-[(4-fluorophenyl)methyl]-8-[(2-hydroxyethyl)amino]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C15H16FN5O3 and its molecular weight is 333.32 g/mol. The purity is usually 95%.

3-(1,3-Dioxolan-2-yl)-4-fluorophenylmagnesium bromide, 0.25M THF

In Stock

• CAS RN:
• 738580-62-6

• Formula:
• C9H8BrFMgO2

• InChI:
• InChI=1S/C9H8FO2.BrH.Mg/c10-8-4-2-1-3-7(8)9-11-5-6-12-9;;/h2-4,9H,5-6H2;1H;/q-1;;+2/p-1

• InChIKey:
• JNLNYXONGBOABR-UHFFFAOYSA-M

• 3-(1,3-Dioxolan-2-yl)-4-fluorophenylmagnesium bromide, 0.25M THF is a useful research compound. Its molecular formula is C9H8BrFMgO2 and its molecular weight is 271.37 g/mol. The purity is usually 95%.

N'-(4,5-dimethylbenzo[d]thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzohydrazide

In Stock

• CAS RN:
• 851980-62-6

• Formula:
• C22H26N4O3S2

• InChI:
• InChI=1S/C22H26N4O3S2/c1-14-7-12-19-20(16(14)3)23-22(30-19)25-24-21(27)17-8-10-18(11-9-17)31(28,29)26-13-5-4-6-15(26)2/h7-12,15H,4-6,13H2,1-3H3,(H,23,25)(H,24,27)

• InChIKey:
• WZOQHKJWMCDXIO-UHFFFAOYSA-N

• N'-(4,5-dimethylbenzo[d]thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C22H26N4O3S2 and its molecular weight is 458.6. The purity is usually 95%.

3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl diethylcarbamate

In Stock

• CAS RN:
• 869080-62-6

• Formula:
• C23H25NO6

• InChI:
• InChI=1S/C23H25NO6/c1-6-24(7-2)23(26)29-16-9-10-17-14(3)21(22(25)30-19(17)13-16)15-8-11-18(27-4)20(12-15)28-5/h8-13H,6-7H2,1-5H3

• InChIKey:
• ZLTZYMFXVJKLIA-UHFFFAOYSA-N

• 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl diethylcarbamate is a useful research compound. Its molecular formula is C23H25NO6 and its molecular weight is 411.454. The purity is usually 95%.

2-(5-(4-Methoxyphenyl)pyrimidin-4-yl)-5-((2-methylallyl)oxy)phenol

In Stock

• CAS RN:
• 877780-62-6

• Formula:
• C21H20N2O3

• InChI:
• InChI=1S/C21H20N2O3/c1-14(2)12-26-17-8-9-18(20(24)10-17)21-19(11-22-13-23-21)15-4-6-16(25-3)7-5-15/h4-11,13,24H,1,12H2,2-3H3

• InChIKey:
• ZQDKQNDRQMPANH-UHFFFAOYSA-N

• 2-(5-(4-Methoxyphenyl)pyrimidin-4-yl)-5-((2-methylallyl)oxy)phenol is a useful research compound. Its molecular formula is C21H20N2O3 and its molecular weight is 348.402. The purity is usually 95%.

4-acetyl-N-[4-(6-methoxypyridazin-3-yl)phenyl]benzenesulfonamide

Usually In Stock

• CAS RN:
• 903280-62-6

• Formula:
• C19H17N3O4S

• InChI:
• InChI=1S/C19H17N3O4S/c1-13(23)14-5-9-17(10-6-14)27(24,25)22-16-7-3-15(4-8-16)18-11-12-19(26-2)21-20-18/h3-12,22H,1-2H3

• InChIKey:
• YBELBGPTWOMLRR-UHFFFAOYSA-N

• 4-acetyl-N-[4-(6-methoxypyridazin-3-yl)phenyl]benzenesulfonamide is a useful research compound. Its molecular formula is C19H17N3O4S and its molecular weight is 383.42. The purity is usually 95%.

5-[(2-Fluorophenoxy)methyl]isoxazole-3-carboxylic acid

In Stock

• CAS RN:
• 932780-62-6

• Formula:
• C11H8FNO4

• InChI:
• InChI=1S/C11H8FNO4/c12-8-3-1-2-4-10(8)16-6-7-5-9(11(14)15)13-17-7/h1-5H,6H2,(H,14,15)

• InChIKey:
• DBBAKPJCJRFCHW-UHFFFAOYSA-N

• 5-[(2-Fluorophenoxy)methyl]isoxazole-3-carboxylic acid is a useful research compound. Its molecular formula is C11H8FNO4 and its molecular weight is 237.186. The purity is usually 95%.

2',3'-Dimethyl-3-(3,5-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898780-62-6

• Formula:
• C19H22O

• InChI:
• InChI=1S/C19H22O/c1-13-10-14(2)12-17(11-13)8-9-19(20)18-7-5-6-15(3)16(18)4/h5-7,10-12H,8-9H2,1-4H3

• InChIKey:
• SBFUDOCDJXVIQY-UHFFFAOYSA-N

• 2',3'-Dimethyl-3-(3,5-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C19H22O and its molecular weight is 266.4 g/mol. The purity is usually 95%.

3,4-Dichloro-2-methylmandelic acid

• CAS RN:
• 1807180-62-6

• Formula:
• C9H8Cl2O3

• InChI:
• InChI=1S/C9H8Cl2O3/c1-4-5(8(12)9(13)14)2-3-6(10)7(4)11/h2-3,8,12H,1H3,(H,13,14)

• InChIKey:
• RVJGLUQWJHXBLK-UHFFFAOYSA-N

• 3,4-Dichloro-2-methylmandelic acid is a useful research compound. Its molecular formula is C9H8Cl2O3 and its molecular weight is 235.06 g/mol. The purity is usually 95%.

N-benzyl-N-ethylpyrrolidine-2-carboxamide

• CAS RN:
• 1132880-62-6

• Formula:
• C14H20N2O

• InChI:
• InChI=1S/C14H20N2O/c1-2-16(11-12-7-4-3-5-8-12)14(17)13-9-6-10-15-13/h3-5,7-8,13,15H,2,6,9-11H2,1H3

• InChIKey:
• GOSKWGVKXMQDOZ-UHFFFAOYSA-N

• N-benzyl-N-ethylpyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C14H20N2O and its molecular weight is 232.32 g/mol. The purity is usually 95%.

N-[3-[4-(2-Fluoro-6-methoxyphenyl)piperazin-1-yl]-3-oxopropyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361680-62-6

• Formula:
• C17H22FN3O3

• InChI:
• InChI=1S/C17H22FN3O3/c1-3-15(22)19-8-7-16(23)20-9-11-21(12-10-20)17-13(18)5-4-6-14(17)24-2/h3-6H,1,7-12H2,2H3,(H,19,22)

• InChIKey:
• LXMHEYPARNMXHG-UHFFFAOYSA-N

• N-[3-[4-(2-Fluoro-6-methoxyphenyl)piperazin-1-yl]-3-oxopropyl]prop-2-enamide is a useful research compound. Its molecular formula is C17H22FN3O3 and its molecular weight is 335.379. The purity is usually 95%.

6,7-Dihydroquinoline-5,8-dione

In Stock

• CAS RN:
• 1522380-62-6

• Formula:
• C9H7NO2

• InChI:
• InChI=1S/C9H7NO2/c11-7-3-4-8(12)9-6(7)2-1-5-10-9/h1-2,5H,3-4H2

• InChIKey:
• YPXMPFYJRKXHQC-UHFFFAOYSA-N

• 6,7-Dihydroquinoline-5,8-dione is a useful research compound. Its molecular formula is C9H7NO2 and its molecular weight is 161.16 g/mol. The purity is usually 95%.